Cas no 25409-39-6 (Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester)

Butanoic acid, 2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester is a specialized ester compound with a molecular structure featuring acetyloxy and oxo functional groups. Its key advantages include high reactivity due to the presence of multiple reactive sites, making it useful in organic synthesis and pharmaceutical intermediates. The ethyl ester group enhances solubility in organic solvents, facilitating its application in formulations requiring controlled release or esterification processes. The compound's stability under moderate conditions allows for versatile handling in laboratory and industrial settings. Its structural properties suggest potential utility in fragrances, flavorings, or as a precursor in fine chemical synthesis, though specific applications depend on further functionalization.
Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester structure
25409-39-6 structure
Product Name:Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester
CAS No:25409-39-6
MF:C9H14O5
MW:202.204463481903
MDL:MFCD00009127
CID:282085
PubChem ID:24852957
Update Time:2025-05-21

Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester
    • ETHYL 2-ACETOXY-2-METHYLACETOACETATE
    • Ethyl 2-acetyllactate acetate
    • ethyl 2-acetyloxy-2-methyl-3-oxobutanoate
    • (+-)-ethyl 2-acetoxy-2-methyl-acetoacetate
    • 220396_ALDRICH
    • 2-Acetoxy-2-methylacetessigsaeure ethylester (dl-)
    • 2-Acetoxy-2-methyl-acetessigsaeure-aethylester
    • 2-acetoxy-2-methyl-acetoacetic acid ethyl ester
    • AC1L3KFP
    • ACMC-20al1c
    • Aethyl-2-acetoxy-2-methyl-3-oxobutanoat
    • CTK4F5689
    • EINECS 246-951-7
    • KB-50846
    • Butanoic acid, 2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester
    • FT-0638521
    • Ethyl 2-acetoxy-2-methyl-3-oxobutanoate
    • AKOS015894394
    • RHFWCEYBHLGCKH-UHFFFAOYSA-N
    • Ethyl 2-acetoxy-2-methylacetoacetate, 97%
    • SCHEMBL64709
    • 25409-39-6
    • J-015985
    • Ethyl 2-(acetyloxy)-2-methyl-3-oxobutanoate
    • NS00050312
    • DTXSID90948260
    • (+/-)-ETHYL 2-ACETOXY-2-METHYL-ACETOACET ATE, 97%
    • Ethyl 2-(acetyloxy)-2-methyl-3-oxobutanoate #
    • DB-046696
    • G77320
    • MDL: MFCD00009127
    • Inchi: 1S/C9H14O5/c1-5-13-8(12)9(4,6(2)10)14-7(3)11/h5H2,1-4H3
    • InChI Key: RHFWCEYBHLGCKH-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(=O)OCC)(C(C)=O)C

Computed Properties

  • Exact Mass: 202.08412
  • Monoisotopic Mass: 202.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.079 g/mL at 25 °C(lit.)
  • Boiling Point: 80-84 °C/1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:219.2°F
    Degrees Celsius:104°C
  • Refractive Index: n20/D 1.428(lit.)
  • PSA: 69.67
  • Solubility: Not available

Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester Pricemore >>

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Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester Related Literature

Additional information on Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester

Comprehensive Overview of Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester (CAS No. 25409-39-6)

Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester, with the CAS No. 25409-39-6, is a specialized ester compound widely utilized in the fragrance and flavor industry. Its unique molecular structure, combining acetyloxy and keto functional groups, makes it a valuable intermediate for synthesizing complex aroma chemicals. The compound is particularly noted for its fruity and slightly woody odor profile, which aligns with the growing demand for sustainable and natural-inspired synthetic flavors in food and cosmetic applications.

In recent years, the global market for flavor and fragrance additives has surged, driven by consumer preferences for exotic and long-lasting scents. Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester has gained attention as a versatile ingredient in perfumery, where its stability and compatibility with other esters enhance product formulations. Researchers are also exploring its potential in green chemistry applications, such as biodegradable solvents, reflecting the industry's shift toward eco-friendly alternatives.

The synthesis of CAS No. 25409-39-6 typically involves esterification and acetylation reactions, optimized for high yield and purity. Analytical techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to verify its structural integrity. These methods ensure compliance with stringent regulatory standards, such as those set by the International Fragrance Association (IFRA), addressing safety concerns in end-use products.

From an industrial perspective, Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester is often blended with other esters to create custom fragrance bases. Its compatibility with essential oils and terpenes makes it a favorite among perfumers aiming for tropical or citrus accords. Additionally, its low volatility extends the longevity of scents, a key selling point for luxury perfumes and home care products.

Emerging trends in personal care and aromatherapy have further amplified interest in this compound. Consumers increasingly seek products with multifunctional benefits, such as stress relief or mood enhancement, where CAS No. 25409-39-6 plays a subtle yet impactful role. Its incorporation into diffuser oils and candle waxes exemplifies its adaptability to diverse applications.

In conclusion, Butanoic acid,2-(acetyloxy)-2-methyl-3-oxo-, ethyl ester exemplifies innovation in synthetic chemistry, bridging gaps between performance and sustainability. As research continues to uncover new applications, its relevance in the flavor and fragrance sector is poised to expand, catering to evolving consumer and industrial needs.

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